3-methyl-N-[4-(4-methyl-1-piperidinyl)phenyl]butanamide

• IUPAC Name: 3-methyl-N-[4-(4-methylpiperidin-1-yl)phenyl]butanamide
• InChI: InChI=1S/C17H26N2O/c1-13(2)12-17(20)18-15-4-6-16(7-5-15)19-10-8-14(3)9-11-19/h4-7,13-14H,8-12H2,1-3H3,(H,18,20)
• InChI Key: GHJYUSLXYLCFSV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=C(C=C2)NC(=O)CC(C)C
• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol

Description

3-methyl-N-[4-(4-methyl-1-piperidinyl)phenyl]butanamide, also known as MPMP, is a chemical compound that belongs to the class of synthetic cannabinoids. It is a psychoactive substance that acts on the cannabinoid receptors in the brain, producing effects similar to those of marijuana. MPMP has gained attention in recent years due to its potential use in scientific research.

Mechanism of Action

3-methyl-N-[4-(4-methyl-1-piperidinyl)phenyl]butanamide acts on the cannabinoid receptors in the brain, specifically the CB1 receptor. It binds to the receptor and activates it, producing a range of effects on the brain, including changes in mood, perception, and cognition.
Biochemical and Physiological Effects
This compound produces a range of biochemical and physiological effects in the brain. It has been shown to increase the release of dopamine, a neurotransmitter involved in reward and motivation. It also affects the levels of other neurotransmitters, including serotonin and norepinephrine, which are involved in mood regulation.

Advantages and Limitations for Lab Experiments

3-methyl-N-[4-(4-methyl-1-piperidinyl)phenyl]butanamide has several advantages for use in laboratory experiments. It is a potent and selective agonist of the CB1 receptor, making it a useful tool for investigating the effects of cannabinoid receptor activation. However, it also has limitations, including its potential for producing adverse effects and its potential for abuse.

Future Directions

There are several potential future directions for research on 3-methyl-N-[4-(4-methyl-1-piperidinyl)phenyl]butanamide. One area of interest is the development of new synthetic cannabinoids with improved safety profiles and therapeutic potential. Another area of interest is the investigation of the effects of this compound on different brain regions and cell types. Additionally, there is a need for further research on the long-term effects of this compound use and its potential for addiction.

Synthesis Methods

The synthesis of 3-methyl-N-[4-(4-methyl-1-piperidinyl)phenyl]butanamide involves several steps, including the reaction of 4-methyl-1-piperidinecarboxylic acid with 4-bromo-2-fluorobenzonitrile, followed by the reaction of the resulting intermediate with 3-methylbutanoyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

3-methyl-N-[4-(4-methyl-1-piperidinyl)phenyl]butanamide has been used in several scientific studies to investigate the effects of synthetic cannabinoids on the brain. One study examined the effects of this compound on the expression of genes involved in the endocannabinoid system in the brain. Another study investigated the effects of this compound on cognitive function in rats.